Cas no 1806849-91-1 (5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806849-91-1
• MF: C₁₀H₄F₅N₃
• MW: 261.15087890625
• CID: 4880966
• Update Time: 2025-10-29

5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C10H4F5N3/c11-9(12)8-7(10(13,14)15)6(1-2-16)5(3-17)4-18-8/h4,9H,1H2
• InChI Key： MNPIRCCWABGJGV-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC=C(C#N)C=1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile

Introduction to 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806849-91-1)

5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the CAS number 1806849-91-1, features a pyridine core substituted with multiple fluorinated and cyano functional groups, making it a promising candidate for various synthetic applications. The presence of both difluoromethyl and trifluoromethyl groups enhances its reactivity and stability, which are critical factors in the development of novel chemical entities.

The structural configuration of this compound places it in a class of molecules that exhibit remarkable electronic and steric properties. These characteristics make it particularly useful in the design of bioactive molecules, where precise control over molecular interactions is essential. Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy, facilitating the identification of potential lead structures for drug discovery programs.

In the realm of pharmaceutical research, 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile has been explored as a key intermediate in the synthesis of inhibitors targeting various biological pathways. The fluorinated substituents are known to improve metabolic stability and binding affinity, which are crucial for the efficacy of therapeutic agents. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the electron-withdrawing nature of the cyano group enhances the interaction with the active site of the enzyme.

Moreover, the compound's versatility extends to agrochemical applications, where its structural motifs are leveraged to create novel pesticides with improved selectivity and environmental safety profiles. The incorporation of multiple fluorine atoms not only enhances the compound's resistance to degradation but also modulates its bioavailability, ensuring optimal performance in field conditions. This dual functionality makes it an attractive scaffold for further derivatization and optimization.

Recent publications highlight the role of this compound in medicinal chemistry as a building block for heterocyclic scaffolds. Researchers have utilized its reactive sites to introduce additional functional groups, leading to a diverse library of compounds with potential therapeutic value. For example, modifications at the acetonitrile position have yielded derivatives with enhanced binding affinity to specific protein targets, paving the way for new drug candidates.

The synthesis of 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806849-91-1) represents a significant advancement in synthetic chemistry with broad implications for drug discovery and agrochemical development. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing global challenges in healthcare and agriculture.